Cas no 64485-39-8 (Quinoline,8-chloro-2-methyl-5-nitro-)

• Product Name: Quinoline,8-chloro-2-methyl-5-nitro-
• CAS No: 64485-39-8
• MF: C₁₀H₇ClN₂O₂
• MW: 222.627781152725
• CID: 499875
• PubChem ID: 17750623
• Update Time: 2025-04-19

Quinoline,8-chloro-2-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Quinoline,8-chloro-2-methyl-5-nitro-
• 8-CHLORO-2-METHYL-5-NITROQUINOLINE
• Quinoline,8-chloro-2-methyl-5-nitro
• DTXSID50590608
• MQBNMJYPKGKYII-UHFFFAOYSA-N
• SCHEMBL11502347
• 64485-39-8
• 8-chloro-5-nitroquinaldine

• Inchi： 1S/C10H7ClN2O2/c1-6-2-3-7-9(13(14)15)5-4-8(11)10(7)12-6/h2-5H,1H3
• InChI Key： MQBNMJYPKGKYII-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=CC=C(C)N=C21)[N+](=O)[O-]

Computed Properties

• Exact Mass: 222.02000
• Monoisotopic Mass: 222.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.7A^2
• XLogP3: 3

Experimental Properties

• Density: 1.419
• Boiling Point: 353.9°C at 760 mmHg
• Flash Point: 167.8°C
• Refractive Index: 1.668
• PSA: 58.71000
• LogP: 3.62800